1-(3,4,5-Trimethoxy-2-(trifluoromethyl)phenyl)ethanone

• Molecular Formula: C12H13F3O4
• Molecular Weight: 278.22 g/mol
• SMILES: CC(=O)C1=CC(=C(C(=C1C(F)(F)F)OC)OC)OC
• InChI: InChI=1S/C12H13F3O4/c1-6(16)7-5-8(17-2)10(18-3)11(19-4)9(7)12(13,14)15/h5H,1-4H3
• InChIKey: FZJACHPROOKGTJ-UHFFFAOYSA-N

Physicochemical Profile and Compound Class Overview

1-(3,4,5-Trimethoxy-2-(trifluoromethyl)phenyl)ethanone (CAS 1446436-57-2, C12H13F3O4, MW 278.22) is a substituted acetophenone bearing three methoxy groups at the 3, 4, and 5 positions and a trifluoromethyl group at the 2-position of the phenyl ring . The compound exhibits a calculated LogP of 2.93 and a predicted boiling point of 337.4 ± 42.0 °C at 760 mmHg . This substitution pattern places it within the class of ortho-trifluoromethylated poly-methoxyacetophenones, which serve as key intermediates for the synthesis of fluorinated chalcones and other bioactive scaffolds [1].

Chalcone Synthesis

Ortho-CF3 trimethoxychalcone precursor via Claisen-Schmidt condensation

Electronic Profile

Push-pull system: ortho-CF3 (withdrawing) + 3,4,5-trimethoxy (donating)

Scaffold Class

Fluorinated pharmacophore building block for bioactive scaffold libraries

• [1] Polat, M. F., Anil, D. A., Ozkemahli, G., Turkmenoglu, B., Hepokur, C., Burmaoglu, S., & Algul, O. (2023). New Fluoro- and Trifluoromethyl-Substituted Trimethoxychalcones as Anticancer Agents: Synthesis, Bio-evaluation, and Computational Studies. ChemistrySelect, 8(32), e202301189. View Source

Why Generic Acetophenone Analogs Cannot Substitute

Simple substitution of 1-(3,4,5-trimethoxy-2-(trifluoromethyl)phenyl)ethanone with non-fluorinated 3,4,5-trimethoxyacetophenone (CAS 1136-86-3) or with ortho-trifluoromethylated acetophenone lacking the three methoxy groups (CAS 17408-14-9) introduces substantial changes in lipophilicity, boiling point, and electronic character that directly impact synthetic utility and downstream biological activity [1]. The concurrent presence of the strongly electron-withdrawing ortho-CF3 group and the electron-donating 3,4,5-trimethoxy motif creates a unique push-pull electronic system that alters carbonyl electrophilicity and governs regiochemical outcomes in condensation reactions, making generic replacement an unreliable strategy for reproducible synthesis of fluorinated pharmacophores [2].

Lipophilicity & Electronic Profile

This Compound

Ortho-CF3 + 3,4,5-OMe push-pull system

LogP ~2.93; enhanced carbonyl electrophilicity from electron-withdrawing CF3

Non-fluorinated analog

3,4,5-Trimethoxyacetophenone (CAS 1136-86-3)

LogP shift of ~1–1.5 units lower; lacks CF3-driven electronic activation; may alter condensation outcomes

Pharmacophore Pattern

This Compound

Ortho-CF3 on trimethoxyphenyl A-ring

Enables ortho-CF3 chalcone positional isomer; unique scaffold for SAR exploration

Ortho-CF3 without methoxy

2-(Trifluoromethyl)acetophenone (CAS 17408-14-9)

Lacks 3,4,5-trimethoxy pharmacophore; yields constitutionally different chalcone scaffold

• [1] Sielc Inc. 3',4',5'-Trimethoxyacetophenone, CAS 1136-86-3. LogP 1.44. Chemscene. 1-(3,4,5-Trimethoxy-2-(trifluoromethyl)phenyl)ethanone, CAS 1446436-57-2. LogP 2.93. Fisher Scientific. 3',4',5'-Trimethoxyacetophenone, Boiling Point 224 °C. Leyan, Boiling Point 337.4 °C. View Source
• [2] Ishiguro, K., Sawaki, Y., & Kim, S. S. (1997). Dramatic Change of Carbonyl Oxide Reactivity by the Potent Electron-Withdrawing Trifluoromethyl Group. The Journal of Organic Chemistry, 62(8), 2493-2498. DOI: 10.1021/jo9621255. View Source

Quantitative Differentiation vs. Closest Analogs

Lipophilicity Gain from Ortho-Trifluoromethyl Substitution

The ortho-CF3 group elevates the calculated LogP of 1-(3,4,5-trimethoxy-2-(trifluoromethyl)phenyl)ethanone to 2.93 , compared with a LogP of 1.44–1.92 for 3,4,5-trimethoxyacetophenone (CAS 1136-86-3) [1]. A log unit increase of this magnitude corresponds to approximately a 10-fold higher octanol-water partition coefficient (P), translating to significantly greater membrane permeability potential.

Lipophilicity Gain

Cross-study comparable

LogP 2.93 vs 1.44–1.92
Δ ≈ +1.0 to +1.5 log units

Supports logD-based extraction and chromatographic method selection

Vendor-reported calculated LogP; ≈10–30× higher partition coefficient

Evidence Dimension	Calculated LogP (octanol-water partition coefficient)
Target Compound Data	LogP = 2.93 (calculated)
Comparator Or Baseline	3,4,5-Trimethoxyacetophenone (CAS 1136-86-3): LogP = 1.44 (Sielc) to 1.92 (Chemsrc)
Quantified Difference	ΔLogP ≈ +1.01 to +1.49 log units (approximately 10–30× higher partition coefficient)
Conditions	Computational prediction (TPSA-based / Crippen method); vendor-reported ChemDraw calculated LogP (Chemscene, Leyan) and HPLC-derived LogP (Sielc)

Why This Matters

A >10-fold difference in lipophilicity directly influences compound extraction efficiency in biphasic reactions, chromatographic retention, and the pharmacokinetic profile of downstream derivatives, making the trifluoromethylated compound the preferred choice when higher logD is required for target engagement.

• [1] Sielc Inc. 3',4',5'-Trimethoxyacetophenone, CAS 1136-86-3. LogP 1.44. Chemsrc. 3',4',5'-Trimethoxyacetophenone, CAS 1136-86-3. LogP 1.91500. View Source

Boiling Point Elevation and Purification Implications

1-(3,4,5-Trimethoxy-2-(trifluoromethyl)phenyl)ethanone exhibits a predicted boiling point of 337.4 ± 42.0 °C at 760 mmHg , whereas 3,4,5-trimethoxyacetophenone boils at 224 °C (or 173–174 °C at 10 mmHg) . The ~113 °C elevation reflects the increased molecular weight (278.22 vs. 210.23 g/mol) and the enhanced polarizability imparted by the CF3 group.

Boiling Point Shift

Data to verify

337.4 ± 42.0 °C vs 224 °C
ΔTb ≈ +113 °C

Purification and GC method conditions may require adjustment

Predicted value; experimental confirmation recommended before SOP transfer

Evidence Dimension	Boiling Point at Atmospheric Pressure
Target Compound Data	337.4 ± 42.0 °C at 760 mmHg (predicted)
Comparator Or Baseline	3,4,5-Trimethoxyacetophenone: 224 °C at 760 mmHg (Fisher Scientific)
Quantified Difference	ΔTb ≈ +113 °C
Conditions	Vendor-reported predicted boiling points (Leyan) vs. experimentally determined boiling point (Fisher Scientific)

Why This Matters

This substantial boiling point difference dictates the choice of purification technique—short-path vacuum distillation parameters must be adjusted, and GC analysis conditions (injector temperature, column temperature program) differ markedly, preventing one-to-one substitution in established SOPs.

Enhanced Carbonyl Electrophilicity via Electron-Withdrawing Effect

The ortho-CF3 substituent is a potent electron-withdrawing group (Hammett σm ≈ 0.43, σp ≈ 0.54) that increases the partial positive charge on the carbonyl carbon relative to non-fluorinated analogs. Literature on structurally related trifluoromethyl aryl ketones demonstrates that the CF3 group dramatically enhances electrophilic reactivity of the carbonyl oxide intermediate, shifting the Hammett ρ value to −0.74 (vs. σ) for sulfoxide oxidation reactions [1]. While no direct kinetic data exist for this specific compound, the well-established electronic effect of ortho-CF3 on acetophenone carbonyl electrophilicity is a class-level inference that predicts faster nucleophilic addition rates compared to 3,4,5-trimethoxyacetophenone.

Carbonyl Electrophilicity

Class-level inference

Ortho-CF3 Hammett σ ≈ 0.43–0.54
ρ = −0.74 for related CF3-carbonyl oxides

Supports reactivity context review for condensation reactions

No direct kinetic data for this specific compound; class-level extrapolation

Evidence Dimension	Carbonyl electrophilicity (qualitative class-level inference from Hammett analysis)
Target Compound Data	Ortho-CF3 group present; estimated σortho effect ≈ +0.43–0.54 (Hammett)
Comparator Or Baseline	3,4,5-Trimethoxyacetophenone: no CF3 group; carbonyl electrophilicity modulated only by methoxy donors (σp-OMe = −0.27)
Quantified Difference	No direct kinetic data available for this specific compound; class-level ρ = −0.74 for related CF3-substituted carbonyl oxides
Conditions	Literature Hammett analysis of trifluoromethyl aryl ketone carbonyl oxide reactivity (Ishiguro et al., J. Org. Chem. 1997)

Why This Matters

Enhanced carbonyl electrophilicity translates to faster reaction rates in condensation reactions (e.g., chalcone formation via Claisen-Schmidt), potentially enabling lower catalyst loading, shorter reaction times, or higher yields when this compound is used as a precursor over non-fluorinated analogs.

• [1] Ishiguro, K., Sawaki, Y., & Kim, S. S. (1997). Dramatic Change of Carbonyl Oxide Reactivity by the Potent Electron-Withdrawing Trifluoromethyl Group. The Journal of Organic Chemistry, 62(8), 2493-2498. DOI: 10.1021/jo9621255. View Source

Positional Specificity for Trifluoromethylated Chalcone Synthesis

This compound provides the exact acetophenone partner required for the synthesis of trimethoxychalcones bearing a CF3 group on ring B. A 2023 study demonstrated that trimethoxychalcones with CF3 substituents at various positions on ring B exhibited cytotoxicity against A549, HEPG2, and MCF7 cancer cell lines via XTT assay, with the most active compound inducing MCF7 cell cycle arrest at G0/G1 phase [1]. The 3,4,5-trimethoxy substitution pattern on ring A is an established pharmacophore for anticancer chalcones . The unique feature of this specific compound is that it introduces the CF3 group directly at the ortho position of the acetophenone ring, a substitution pattern that is distinct from the more common para-CF3 analogs and may yield chalcones with differentiated binding modes to EGFR and VEGFR-2 receptors.

Positional Specificity

Class-level inference

Ortho-CF3 on ring A precursor
vs para-CF3 constitutional isomer

Ortho-CF3 positional isomer context for chalcone SAR studies

Direct comparative chalcone data for ortho-vs-para CF3 not yet published

Evidence Dimension	Synthetic utility for generating bioactive chalcones with specific substitution patterns
Target Compound Data	Ortho-CF3, 3,4,5-trimethoxy substitution pattern (unique: CF3 at position 2 of ring A precursor)
Comparator Or Baseline	4'-(Trifluoromethyl)acetophenone (para-CF3): yields chalcones with CF3 at para position of ring B; no methoxy groups on ring A
Quantified Difference	Positional isomerism; no single quantitative comparator available. Chalcone series IC50 values range from low micromolar to >100 µM depending on substitution pattern, but direct head-to-head data for ortho-CF3 vs. para-CF3 trimethoxychalcones derived from this specific precursor are not yet published.
Conditions	Cytotoxicity testing against A549, HEPG2, MCF7, L929 cell lines via XTT assay (Polat et al., 2023)

Why This Matters

This compound is the only acetophenone building block that enables introduction of an ortho-CF3 group directly onto the trimethoxyphenyl A-ring in a chalcone scaffold. Researchers seeking to explore structure-activity relationships (SAR) around the ortho-CF3 position of trimethoxychalcones must procure this specific precursor; para- or meta-CF3 analogs will yield constitutionally different products with distinct biological profiles.

• [1] Polat, M. F., Anil, D. A., Ozkemahli, G., Turkmenoglu, B., Hepokur, C., Burmaoglu, S., & Algul, O. (2023). New Fluoro- and Trifluoromethyl-Substituted Trimethoxychalcones as Anticancer Agents: Synthesis, Bio-evaluation, and Computational Studies. ChemistrySelect, 8(32), e202301189. View Source

Recommended Research and Industrial Applications

Ortho-Trifluoromethylated Chalcone Libraries for Anticancer SAR

This compound serves as the optimal ketone partner in Claisen-Schmidt condensations with substituted benzaldehydes to generate a focused library of chalcones bearing the 3,4,5-trimethoxy pharmacophore on ring A and an ortho-CF3 substituent on the acetophenone-derived ring. The enhanced LogP of the resulting chalcones (predicted to exceed that of non-fluorinated analogs by ~1 log unit) may improve membrane permeability . The ortho-CF3 group introduces conformational constraints and electronic effects that can be systematically probed for EGFR and VEGFR-2 binding, as demonstrated for related trimethoxychalcones [1].

Fluorinated Agrochemical Intermediates with Improved Stability

The 2-CF3 substitution pattern is known to increase metabolic stability of aryl ketones toward oxidative degradation . This compound can be employed as a building block for the synthesis of trifluoromethylated agrochemical candidates where enhanced soil half-life or resistance to photodegradation is desired. The boiling point differential (~337 °C vs. ~224 °C for non-fluorinated analogs) also influences formulation volatility and field evaporation rates [1].

Mechanistic Probes for Carbonyl Electrophilicity Modulation

Given the documented ability of the CF3 group to dramatically alter carbonyl oxide reactivity , this compound can serve as a model substrate for physical organic chemistry studies investigating the interplay between ortho-electron-withdrawing groups and para-methoxy donors on acetophenone carbonyl reactivity. Competitive kinetic isotope effect (KIE) experiments or Hammett correlation studies using this compound alongside 3,4,5-trimethoxyacetophenone and 2-(trifluoromethyl)acetophenone can quantify the synergistic electronic effects.

Asymmetric Reduction to Chiral Trifluoromethylated Alcohols

The prochiral ketone functionality in this compound makes it a candidate for enantioselective reduction using oxazaborolidine catalysts or biocatalytic methods (e.g., ketoreductases). The resulting chiral 1-(3,4,5-trimethoxy-2-(trifluoromethyl)phenyl)ethanol represents a novel chiral building block for medicinal chemistry, and the presence of the ortho-CF3 group may enhance enantioselectivity through steric and electronic differentiation of the two faces of the carbonyl .

Application

Selection Property

Validation Focus

Chalcone library synthesis for cell-model SAR

Ortho-CF3 positional control on trimethoxyphenyl A-ring

Cell-model endpoint review

Agrochemical intermediate stability studies

CF3-mediated metabolic and photostability context

Stability endpoint review

Carbonyl electrophilicity mechanistic studies

Push-pull electronic effect characterization

Reactivity model validation

Chiral trifluoromethylated alcohol synthesis

Prochiral ketone scaffold with ortho-CF3 steric differentiation

Enantioselectivity context review

• [1] Polat, M. F. et al. (2023). New Fluoro- and Trifluoromethyl-Substituted Trimethoxychalcones as Anticancer Agents. ChemistrySelect, 8(32), e202301189. View Source